Cas no 98820-85-0 (Phosphonic acid,(1-aminoethyl)-, diethyl ester, hydrochloride, (R)- (9CI))

Phosphonic acid,(1-aminoethyl)-, diethyl ester, hydrochloride, (R)- (9CI) structure
98820-85-0 structure
Product Name:Phosphonic acid,(1-aminoethyl)-, diethyl ester, hydrochloride, (R)- (9CI)
CAS No:98820-85-0
Molecular Formula:C8H11NO
Molecular Weight:137.17904
CID:802073
PubChem ID:91884880

Phosphonic acid,(1-aminoethyl)-, diethyl ester, hydrochloride, (R)- (9CI) Properties

Names and Identifiers

    • Phosphonic acid,(1-aminoethyl)-, diethyl ester, hydrochloride, (R)- (9CI)
    • 2-Methyl-4-methoxyaniline
    • Phosphonic acid, (1-​aminoethyl)​-​, diethyl ester, hydrochloride, (R)​- (9CI)
    • Diethyl (R)-(1-aminoethyl)phosphonate hydrochloride
    • 98820-85-0
    • Diethyl(R)-(1-aminoethyl)phosphonatehydrochloride
    • InChIKey: YPNAFBJJHSWFNN-FYZOBXCZSA-N
    • Inchi: InChI=1S/C6H16NO3P.ClH/c1-4-9-11(8,6(3)7)10-5-2;/h6H,4-5,7H2,1-3H3;1H/t6-;/m1./s1
    • SMILES: CCOP(=O)(C(C)N)OCC.Cl

Computed Properties

  • Exact Mass: 217.0634581g/mol
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 5
  • Monoisotopic Mass: 217.0634581g/mol
  • Heavy Atom Count: 12
  • Complexity: 141
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 2
  • Topological Polar Surface Area: 61.6Ų

Phosphonic acid,(1-aminoethyl)-, diethyl ester, hydrochloride, (R)- (9CI) Suppliers

Jiangsu Xinsu New Materials Co., Ltd
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(CAS:98820-85-0)
MR./MRS.:SUN WEN TING
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Email:sales1@senfeida.com

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